2-Bromobenzyl alcohol
Overview
Description
2-Bromobenzyl alcohol is an organic compound that serves as a key intermediate in the synthesis of various chemical structures, particularly in the realm of palladium-catalyzed transformations. It is characterized by the presence of a bromine atom ortho to the benzylic alcohol functionality, which plays a crucial role in its reactivity and subsequent applications in organic synthesis .
Synthesis Analysis
The synthesis of complex molecules using 2-bromobenzyl alcohol often involves palladium-catalyzed reactions. For instance, it has been used to synthesize chromenes and indenols through a domino Pd-catalyzed transformation, which proceeds via the formation of a palladacycle followed by homocoupling and intramolecular C-O bond formation . Additionally, it has been employed in the construction of phenanthrene skeletons and highly fused polycyclic aromatic hydrocarbons through multiple carbon-carbon bond formations . The versatility of 2-bromobenzyl alcohol is further demonstrated in the synthesis of multisubstituted triphenylenes and phenanthrenes via cascade reactions involving deacetonative cross-coupling and intramolecular cyclization .
Molecular Structure Analysis
The molecular structure of 2-bromobenzyl alcohol derivatives has been characterized using various techniques, including X-ray single-crystal analysis, Fourier transform infrared spectroscopy (FT-IR), and quantum mechanical studies. These studies have provided insights into the optimized geometrical structures, atomic charges, molecular electrostatic potential, and natural bond orbital analysis . Theoretical calculations, such as Hartree–Fock (HF) and density functional theory (DFT), have been employed to compare the molecular structure obtained from experimental data .
Chemical Reactions Analysis
2-Bromobenzyl alcohol undergoes a variety of chemical reactions, including radical reactions where it acts as a protecting/radical-translocating group for 1,6-hydrogen transfer reactions . It also participates in selective ortho-bromination of substituted benzaldoximes, leading to the synthesis of substituted 2-bromobenzaldehydes . The bromination of derivatives of 2-bromobenzyl alcohol has been studied, revealing the influence of the electronegativity of benzyl substituents on the reaction outcome .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-bromobenzyl alcohol have been explored through the growth of single crystals using the vertical Bridgman technique. Single-crystal X-ray diffraction has been used to determine lattice parameters, while FT-IR spectroscopy has identified functional groups. Thermal analyses have provided information on melting and decomposition points. Optical properties, including UV–Vis–NIR absorption and fluorescence, as well as non-linear properties like second-harmonic generation, have been assessed. Additionally, the laser damage threshold and photoconductivity measurements have been conducted, along with dielectric permittivity and mechanical strength analyses .
Scientific Research Applications
Specific Scientific Field
Materials Science and Optoelectronics
Summary of the Application
2-Bromobenzyl alcohol is used in the growth and characterization of organic material single crystals. These crystals are important in optoelectronics and photonics, which include high-speed information processing, frequency conversion, optical communication, and high optical disk data storage .
Methods of Application or Experimental Procedures
The 2-Bromobenzyl alcohol single crystal was grown using the vertical Bridgman technique. The lattice parameters of the crystal were determined by single-crystal X-ray diffraction technique. The Fourier Transform Infrared spectroscopy was used to identify the functional groups of the grown 2-Bromobenzyl alcohol .
Results or Outcomes
Thermal analyses were carried out to analyze the melting and decomposition points of the grown crystal. The UV–Vis–NIR and Fluorescence studies assessed the optical properties of the grown crystals. The second-harmonic generation study analyzed non-linear properties. The laser damage threshold value for the grown 2-Bromobenzyl alcohol single crystal was measured by using Q-switched Nd:YAG laser .
Synthesis of Phthalides and 1-Hydroxy-3 (1 H)-l,2-Benzoboroxole
Specific Scientific Field
Summary of the Application
2-Bromobenzyl alcohol is used in the synthesis of phthalides and 1-hydroxy-3 (1 H)-l,2-benzoboroxole .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the source .
Results or Outcomes
The specific results or outcomes for this application were not detailed in the source .
Microwave Assisted Palladium-Catalyzed Synthesis of Phthalides
Specific Scientific Field
Summary of the Application
2-Bromobenzyl alcohol is used in microwave assisted palladium-catalyzed synthesis of phthalides .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the source .
Results or Outcomes
The specific results or outcomes for this application were not detailed in the source .
Protection of Ketones and Aldehydes
Specific Scientific Field
Summary of the Application
2-Bromobenzyl bromide, which can be derived from 2-Bromobenzyl alcohol, is used to protect ketones and aldehydes in their less reactive alcohol oxidation states .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the source .
Results or Outcomes
The specific results or outcomes for this application were not detailed in the source .
Synthesis of 2-Bromobenzyl Bromide
Specific Scientific Field
Summary of the Application
2-Bromobenzyl bromide, which can be derived from 2-Bromobenzyl alcohol, is used as a coupling component in various reactions .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the source .
Results or Outcomes
The specific results or outcomes for this application were not detailed in the source .
Solvent in Material Science
Specific Scientific Field
Summary of the Application
Benzyl alcohol, a parent compound of 2-Bromobenzyl alcohol, is a helpful solvent due to its polarity, low vapor pressure, and low toxicity. It is used in various applications in material science .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the source .
Results or Outcomes
The specific results or outcomes for this application were not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
(2-bromophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrO/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOWGHQGLUMEZKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80172411 |
Source
|
| Record name | 2-Bromobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80172411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige crystals; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-Bromobenzyl alcohol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19539 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Bromobenzyl alcohol | |
CAS RN |
18982-54-2 |
Source
|
| Record name | 2-Bromobenzyl alcohol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18982-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromobenzyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018982542 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80172411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromobenzyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.821 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-BROMOBENZYL ALCOHOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XH9B68J1KG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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